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Compound of Interest

Compound Name: Lanthanum(lll) nitrate

Cat. No.: B157870

An In-depth Technical Guide to Lanthanum(lil)
Nitrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Lanthanum(lll) nitrate, with a focus on its hydrated form, Lanthanum(lll) nitrate
hexahydrate (La(NOs)s-6H20). The document includes quantitative data, detailed experimental
protocols, and visualizations to support research and development activities.

Physical Properties

Lanthanum(lll) nitrate is a white, crystalline solid that is highly soluble in water and other polar
solvents.[1][2][3] It is most commonly available as a hexahydrate, which is hygroscopic and can
absorb moisture from the air.[1][4][5]

Quantitative Physical Data

The key physical properties of Lanthanum(lll) nitrate and its common hexahydrate form are
summarized in the table below.
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Lanthanum(lil) Lanthanum(lil)
Property Nitrate Nitrate References
(Anhydrous) Hexahydrate
Chemical Formula La(NOs)s La(NOs)s - 6H20 [61[7]
Molar Mass 324.92 g/mol 433.01 g/mol [71[81[9]
Appearance - White crystalline solid [L1[71191[1.0]
Melting Point - 40 °C (104 °F) [61[7]
- , 126 °C (259 °F)
Boiling Point Decomposes [61171111]
(decomposes)
Water Solubility Very soluble 158 g/100 mL (25 °C) [51I6][11]
3.4 (50g/L solution at
pH : . [51[11]
25 °C)
Sensitivity - Hygroscopic [1][4]15]

Chemical Properties
Solubility

Lanthanum(lll) nitrate hexahydrate exhibits high solubility in water and is also soluble in polar
organic solvents such as ethanol and acetone.[1][6][11] This property makes it a versatile
precursor for various chemical syntheses.

Thermal Decomposition

The thermal decomposition of Lanthanum(lll) nitrate hexahydrate is a complex, multi-stage
process.[12][13]

« Initial Stage: The compound melts in its own water of crystallization around 40-54°C.[6][13]
This is followed by internal hydrolysis and condensation, leading to the formation of
intermediate clusters containing O-La-OH groups.[12][13]

e Intermediate Stage: At higher temperatures, these intermediates undergo further
degradation, releasing water, nitric acid, nitrogen dioxide, and oxygen.[12][13]
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e Final Product: The final decomposition product, typically formed at temperatures around
499°C, is hexagonal Lanthanum(lll) oxide (Laz0s3).[2][6][12]

Decomposition of La(NOs)s under an inert argon atmosphere at 773 K yields a mixture of
La20s and an ionic nitrate phase.[14][15] However, when decomposition occurs in the
presence of oxygen, Lanthanum oxynitrate (LaONO:s) is the primary product.[14]

>499°C Laz203
(Hexagonal)

A
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Caption: Thermal decomposition pathway of Lanthanum(lll) nitrate hexahydrate.

Reactivity and Catalytic Activity

Lanthanum(lll) nitrate is a strong oxidizer and may cause fire when in contact with
combustible materials.[1][4][16] It is incompatible with strong reducing agents and strong acids.

[4]

It serves as a versatile and low-toxicity catalyst in green chemistry for numerous organic
transformations.[17]

e Synthesis of a-amino nitriles: It catalyzes the one-pot, three-component coupling of carbonyl
compounds, amines, and trimethylsilyl cyanide (TMSCN).[17]

e Acylation and Acetylation: It effectively catalyzes the acetylation of alcohols, phenols, and
amines using acetic anhydride under mild conditions.[17]

o Dithioacetal Preparation: It is used as a catalyst for the chemoselective synthesis of cyclic
and acyclic dithioacetals.[5]
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» Synthesis of Bis(indolyl) Methanes: It acts as a reagent for synthesizing bis(indolyl)
methanes in solvent-free conditions.[5][7]

Experimental Protocols
Synthesis of Lanthanum(lll) Nitrate

Lanthanum(lll) nitrate is typically prepared by the reaction of Lanthanum(lll) oxide, hydroxide,
or carbonate with nitric acid.[1][6][18]

Objective: To synthesize Lanthanum(lll) nitrate hexahydrate from Lanthanum(lll) oxide.
Materials:

o Lanthanum(lll) oxide (La203)

o Concentrated nitric acid (HNO3)

e Deionized water

Procedure:

o Reaction: Carefully add a stoichiometric amount of Lanthanum(lll) oxide powder to
concentrated nitric acid in a suitable reaction vessel. The reaction is exothermic and should
be performed in a fume hood with appropriate personal protective equipment (PPE).[18]

o Dissolution: Stir the mixture until all the Lanthanum(lIl) oxide has dissolved, forming a clear
solution of Lanthanum(lll) nitrate.

¢ Dilution & Filtration: The resulting solution can be diluted with deionized water.[18] If any
solid impurities are present, the solution should be filtered.

o Crystallization: The solution is then gently heated to evaporate excess water and concentrate
the solution. Upon cooling, Lanthanum(lll) nitrate hexahydrate crystals will form.

 [solation and Drying: The crystals are collected by vacuum filtration, washed with a small
amount of cold deionized water, and dried in a desiccator or a vacuum oven at a low
temperature (below 40°C) to prevent melting and decomposition.[1]
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Caption: General workflow for the synthesis of Lanthanum(lll) nitrate hexahydrate.

Thermal Analysis via Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

The thermal decomposition of Lanthanum(lll) nitrate hexahydrate can be precisely studied

using TGA and DSC.[12][13]

Objective: To characterize the thermal decomposition stages of La(NOs)3-6H20.

Methodology:

o Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of

La(NOs)3-6H20 is placed in an alumina or platinum crucible.
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e Instrumentation: The analysis is performed using a simultaneous thermal analyzer (STA)
capable of performing both TGA and DSC.

o Experimental Conditions: The sample is heated from ambient temperature to approximately
800-1000°C at a constant heating rate (e.g., 10 K/min). The experiment is conducted under a
controlled atmosphere, such as flowing nitrogen, argon, or air, to study the effect of the
gaseous medium on decomposition.[14][15]

o Data Analysis: The TGA curve plots mass change (%) against temperature, revealing the
temperatures at which water and nitrate groups are lost. The DSC curve plots heat flow
against temperature, indicating endothermic events (like melting and dehydration) and
exothermic events (like decomposition).

Applications in Research and Drug Development

Lanthanum(lll) nitrate is a key precursor and catalyst in materials science and has emerging
applications in biomedical fields.

o Materials Science: It is a starting material for synthesizing LaMnOs thin films, lanthanum
aluminate (LAO) thin films, and LaFs nanocrystals.[5] It is also used to prepare advanced
materials like phosphors for LEDs, high-performance ceramics, and petroleum cracking
catalysts.[5][7][19]

e Drug Development & Biomedical Research: Lanthanum compounds are explored for drug
delivery systems and as contrast agents.[7][19] Research shows that in cell culture media
containing phosphate (like DMEM), La(NOs)s instantly forms Lanthanum Phosphate (LaPOa)
precipitates.[20] These particles have been shown to inhibit the osteogenic differentiation of
bone marrow stromal cells by affecting the expression of key genes and proteins, providing
insight into the mechanism of phosphate-lowering drugs like lanthanum carbonate.[20]

La(NOs)s added to
Cell Culture Medium
Formation of interacts with | Bone Marrow leads to > Inhibition of Osteoblast
______________________ > La-POa Precipitates “’| stromal Cells (BMSCs) Differentiation
I Medium Components N
\
~
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Caption: Interaction of La(NOs)s in cell media and its effect on osteogenesis.
Safety and Handling

5.1 Hazard Identification

» Oxidizer: May intensify fire; classified as an oxidising solid.[16][21]

o Health Hazards: Causes serious eye damage.[21][22] May cause skin and respiratory tract
irritation.[11][16] Ingestion of nitrates can lead to methemoglobinemia.[4] Chronic exposure
to high dust concentrations may cause changes in lung function.[23]

» Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[21]
5.2 Handling and Storage

¢ Handling: Use with adequate ventilation and wear appropriate PPE, including chemical
safety goggles, gloves, and protective clothing.[4][16] Avoid dust generation and keep away
from combustible materials.[4][21]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4] Keep away
from heat, sparks, and open flames.[24] Protect from moisture due to its hygroscopic nature.
[22][24]

5.3 Toxicological Data
e Oral LD50 (rat): 4500 mg/kg (for the anhydrous form).[4][21][23]

o Genotoxicity: Recent studies suggest that Lanthanum(lll) nitrate does not exhibit
genotoxicity in a battery of tests, including the Ames test, comet assay, and micronucleus
test.[25]

» Subchronic Toxicity: Studies in rats have shown that high doses (20 mg/kg) over six months
can have injurious effects on hepatocytes (liver cells).[26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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